Cas no 226711-11-1 (Benzenesulfonic acid,6-amino-3-methyl-2-nitro-)

Benzenesulfonic acid,6-amino-3-methyl-2-nitro- structure
226711-11-1 structure
Product Name:Benzenesulfonic acid,6-amino-3-methyl-2-nitro-
CAS No:226711-11-1
MF:C7H8N2O5S
MW:232.213820457458
CID:244861
PubChem ID:2762521
Update Time:2025-04-19

Benzenesulfonic acid,6-amino-3-methyl-2-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,6-amino-3-methyl-2-nitro-
    • 4-AMINO-2-NITRO-3-TOLUENESULFONIC ACID
    • 6-amino-3-methyl-2-nitrobenzenesulfonic acid
    • 4-Amino-2-nitrotoluene-3-sulfonic acid
    • 226711-11-1
    • PHENCYCLIDINEHYDROCHLORIDE
    • DTXSID10376283
    • SCHEMBL1755097
    • FT-0617470
    • Inchi: 1S/C7H8N2O5S/c1-4-2-3-5(8)7(15(12,13)14)6(4)9(10)11/h2-3H,8H2,1H3,(H,12,13,14)
    • InChI Key: OTVUVZCOLDTZOY-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC=C(C)C=1[N+](=O)[O-])N)(=O)(=O)O

Computed Properties

  • Exact Mass: 232.01500
  • Monoisotopic Mass: 232.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 135Ų

Experimental Properties

  • Density: 1.628
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.639
  • PSA: 134.59000
  • LogP: 2.91730
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